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Compound of Interest

Compound Name: SR-29065

Cat. No.: B15137125 Get Quote

Essential Safety and Handling Guide for SR-
29065
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of SR-29065, a selective REV-ERBα agonist. The following procedural guidance is intended to

ensure the safe and effective use of this compound in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for SR-29065 could not be located in publicly

available resources. The information presented here is based on general best practices for

handling potent, small-molecule research compounds. It is imperative to supplement this

guidance with a comprehensive, substance-specific risk assessment before commencing any

work.

Immediate Safety and Personal Protective
Equipment (PPE)
Given the absence of a specific SDS, a cautious approach to personal protection is warranted.

The following table outlines the recommended PPE for handling SR-29065 based on general

laboratory safety principles for chemical compounds of unknown toxicity.
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Operation
Required Personal Protective Equipment

(PPE)

Receiving and Unpacking

- Chemical-resistant gloves (Nitrile, double-

gloved recommended) - Safety glasses with

side shields

Weighing and Aliquoting (Solid Form)

- Chemical-resistant gloves (Nitrile, double-

gloved) - Laboratory coat - Safety glasses with

side shields or safety goggles - Respiratory

protection (N95 or higher-rated respirator)

Solution Preparation and Handling

- Chemical-resistant gloves (Nitrile, double-

gloved) - Laboratory coat - Safety glasses with

side shields or safety goggles - Work within a

certified chemical fume hood

In Vitro and In Vivo Administration
- Chemical-resistant gloves (Nitrile) - Laboratory

coat - Safety glasses

Spill Cleanup

- Chemical-resistant gloves (Nitrile, double-

gloved) - Disposable gown or coveralls - Safety

goggles - Respiratory protection (as dictated by

the scale of the spill)

Waste Disposal
- Chemical-resistant gloves (Nitrile) - Laboratory

coat - Safety glasses

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe handling of SR-29065. The following diagram

illustrates the key stages of the operational plan.
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SR-29065 Handling and Disposal Workflow

Receiving

Storage

Handling

Experimentation

Disposal

Receiving and Unpacking
- Inspect for damage

- Verify compound identity

Storage
- Store at recommended temperature
- Keep in a designated, labeled area

Store Appropriately

Weighing and Aliquoting
- Use a dedicated balance
- Minimize dust generation

Prepare for Use

Solution Preparation
- Work in a fume hood

- Use appropriate solvents

Dissolve Compound

In Vitro / In Vivo Use
- Follow approved protocols
- Document all procedures

Conduct Experiment

Waste Disposal
- Segregate waste streams

- Follow institutional guidelines

Dispose of Waste
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Caption: A workflow diagram illustrating the key stages of handling SR-29065, from receipt to

disposal.

Disposal Plan
Proper disposal of SR-29065 and associated waste is critical to prevent environmental

contamination and ensure personnel safety.

Solid Waste: All disposable materials that have come into contact with SR-29065, including

gloves, weigh boats, and pipette tips, should be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions of SR-29065 and contaminated solvents should be collected

in a designated hazardous liquid waste container. Do not mix with other waste streams

unless explicitly permitted by your institution's environmental health and safety department.

Decontamination: All non-disposable equipment and surfaces that have come into contact

with SR-29065 should be decontaminated using an appropriate solvent (e.g., 70% ethanol),

followed by a thorough cleaning with soap and water.

Consult your institution's specific guidelines for hazardous waste disposal.

Experimental Protocol: In Vivo Administration of a
REV-ERBα Agonist
The following is a generalized protocol for the in vivo administration of a REV-ERBα agonist,

such as SR-29065, in a mouse model. This protocol should be adapted and approved by the

relevant institutional animal care and use committee (IACUC) before implementation.

Objective: To assess the in vivo efficacy of SR-29065 in a relevant disease model.

Materials:

SR-29065

Vehicle solution (e.g., DMSO, corn oil)
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Sterile syringes and needles

Animal model (e.g., C57BL/6 mice)

Appropriate caging and husbandry supplies

Methodology:

Formulation Preparation:

On the day of dosing, prepare the SR-29065 formulation by dissolving the compound in

the chosen vehicle to the desired concentration.

Ensure the solution is homogenous. Gentle warming or sonication may be required, but

stability under these conditions should be verified.

Animal Dosing:

Acclimate animals to the experimental conditions.

Administer SR-29065 or vehicle control to the animals via the determined route (e.g.,

intraperitoneal injection, oral gavage).

The dosing volume should be calculated based on the animal's body weight.

Monitoring and Sample Collection:

Monitor the animals for any adverse effects throughout the study period.

At predetermined time points, collect relevant biological samples (e.g., blood, tissues) for

downstream analysis (e.g., pharmacokinetics, target engagement, efficacy biomarkers).

Data Analysis:

Analyze the collected data to evaluate the effects of SR-29065 compared to the vehicle

control group.

REV-ERBα Signaling Pathway
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SR-29065 is a selective agonist of REV-ERBα, a nuclear receptor that plays a critical role in

regulating circadian rhythms and metabolism. The following diagram illustrates the canonical

signaling pathway of REV-ERBα.

REV-ERBα Signaling Pathway
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[https://www.benchchem.com/product/b15137125#personal-protective-equipment-for-
handling-sr-29065]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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